Cas no 1522934-77-5 (2,3-Difluoro-4-(methylsulfonyl)aniline)

2,3-Difluoro-4-(methylsulfonyl)aniline is a fluorinated aniline derivative featuring a methylsulfonyl substituent at the 4-position. This compound is of interest in pharmaceutical and agrochemical research due to its electron-withdrawing sulfonyl group and fluorine atoms, which enhance reactivity and metabolic stability. The difluoro substitution pattern allows for selective functionalization, making it a versatile intermediate in the synthesis of bioactive molecules. Its high purity and well-defined structure ensure reproducibility in synthetic applications. The compound is particularly valuable in the development of sulfonamide-based inhibitors and other specialized organic frameworks, where precise electronic and steric properties are critical.

2,3-Difluoro-4-(methylsulfonyl)aniline structure

1522934-77-5 structure

Product Name:2,3-Difluoro-4-(methylsulfonyl)aniline

CAS No:1522934-77-5

MF:C₇H₇F₂NO₂S

MW:207.19778752327

CID:5577160

Update Time:2025-06-07

2,3-Difluoro-4-(methylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

- 2,3-Difluoro-4-(methylsulfonyl)aniline
- Benzenamine, 2,3-difluoro-4-(methylsulfonyl)-
- Inchi： 1S/C7H7F2NO2S/c1-13(11,12)5-3-2-4(10)6(8)7(5)9/h2-3H,10H2,1H3
- InChI Key： UVKOCNXWAJOYJQ-UHFFFAOYSA-N
- SMILES： C1(N)=CC=C(S(C)(=O)=O)C(F)=C1F

Experimental Properties

Density: 1.460±0.06 g/cm3(Predicted)
Boiling Point: 376.6±42.0 °C(Predicted)
pka: -1.06±0.10(Predicted)

2,3-Difluoro-4-(methylsulfonyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D203230-250mg	2,3-Difluoro-4-(methylsulfonyl)aniline	1522934-77-5		250mg	$ 785.00	2022-06-05
TRC	D203230-500mg	2,3-Difluoro-4-(methylsulfonyl)aniline	1522934-77-5		500mg	$ 1300.00	2022-06-05